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Role of Cabotegravir-d5 in Bioanalysis

Cabotegravir-d5 serves as a crucial SIL-IS for quantifying the antiretroviral drug Cabotegravir in biological

matrices. Its use corrects for variability in sample preparation and ionization efficiency during mass

spectrometric analysis, ensuring accurate and precise concentration measurements [1] [2].

Chemical Structure: Deuterium-labeled analog of Cabotegravir with five deuterium atoms
(C19H12D5F2N3O5) [2].

Molecular Weight: 410.38 g/mol [2].
Function: Co-elutes with the native analyte but is distinguished by mass spectrometer, correcting for

sample matrix effects and instrument variability [1].

Detailed Analytical Protocol

This protocol outlines a validated ultra-performance liquid chromatography-tandem mass spectrometry

(UPLC-MS/MS) method for simultaneous quantification of Cabotegravir and eight other antiretrovirals in

human plasma [1].

Sample Preparation

Plasma Volume: Use 50 µL of human plasma [1].
Protein Precipitation: Add internal standard solution and acetonitrile, vortex mix vigorously, then

centrifuge [1].
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Reconstitution: Reconstitute the dried extract for optimal sensitivity [1].

Instrumental Analysis

Chromatography:

Column: Waters CORTECS T3 (2.1 × 100 mm; 1.6 µm) [1].
Mobile Phase: Solvent A is 0.1% formic acid in water; Solvent B is acetonitrile [1].

Gradient: | Time (min) | % Solvent A | % Solvent B | | :--- | :--- | :--- | | 0.0 - 1.0 | 97 | 3 | | 1.0 -
1.5 | 80 | 20 | | 1.5 - 4.0 | 15 | 85 | | 4.0 - 5.0 | 50 | 50 | | 5.0 - 7.5 | 97 | 3 |

Flow Rate: 0.300 mL/min [1].
Column Temperature: 55 °C [1].

Run Time: 7.5 minutes [1].
Mass Spectrometric Detection:

Ionization: Positive electrospray ionization (H-ESI) [1].
Mode: Selected reaction monitoring (SRM) [1].

Vaporizer Temperature: 350 °C [1].
Spray Voltage: 3.0 kV [1].

SRM Transitions: | Compound | Precursor Ion (m/z) | Product Ion (m/z) | Collision Energy (eV)
| Retention Time (min) | | :--- | :--- | :--- | :--- | :--- | | Cabotegravir | 406.01 | 126.88 | 34.00 | 3.63 |

| Cabotegravir-d5 (IS) | 411.03 | 267.96 | 24.00 | 3.62 |

Method Validation Data

The method was validated according to U.S. FDA Bioanalytical Guidelines [1].

Validation Parameter Result for Cabotegravir (Representative)

Linear Range 1 - 250 ng/mL (Low) and 100 - 5000 ng/mL (High)

Linearity (R²) > 0.99

Trueness (% of nominal concentration) 89.7% - 104.1% (across all 9 analytes)

Precision (% CV) < 15%
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Application in Therapeutic Drug Monitoring

This method is applied for routine TDM of Cabotegravir in people living with HIV. A point-of-care assay

using paper spray ionization and a miniature mass spectrometer (Mini-12) has also been developed for rapid

quantification in whole blood with an analysis time of under four minutes [3]. The established therapeutic

ranges help guide dosing for long-acting injectable regimens.

The experimental workflow for this bioanalytical method can be visualized as follows:
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Click to download full resolution via product page

Diagram Title: LC-MS/MS Workflow for Cabotegravir Quantification
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Notes for Researchers

Critical Step: Ensure stable isotope-labeled internal standard is added at the beginning of sample
preparation to correct for losses [1].

Method Flexibility: The same sample preparation and core chromatographic principles can be
adapted for point-of-care analysis using paper spray ionization on miniature MS systems [3].

Quality Control: Include calibration standards and quality control samples at low, medium, and high
concentrations in each run to ensure ongoing method reliability [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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